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Compound of Interest

5-(2-Bromophenyl)-5-
Compound Name:
Oxovaleronitrile

cat. No.: B1292371

An In-depth Technical Guide to 5-(2-Bromophenyl)-5-oxopentanenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(2-Bromophenyl)-5-oxopentanenitrile, a bifunctional molecule, serves as a valuable
intermediate in synthetic organic chemistry. Its structure, incorporating a bromophenyl ketone
and a terminal nitrile, offers two reactive sites for the construction of more complex molecular
architectures. This guide provides a comprehensive overview of its chemical identity,
physicochemical properties, and its application in the synthesis of heterocyclic compounds of
interest in medicinal chemistry.

Chemical Identification and Properties

A summary of the key identifiers and physicochemical properties of 5-(2-Bromophenyl)-5-
oxopentanenitrile is presented below.
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Property Value Reference

5-(2-Bromophenyl)-5-
IUPAC Name . [1]
oxopentanenitrile

5-(2-Bromophenyl)-5-
Synonym L [1]
Oxovaleronitrile

CAS Number 884504-59-0 [1]
Molecular Formula C11H10BrNO [1]
Molecular Weight 252.11 g/mol [1]

Not specified in available
Appearance .
documentation.

) Typically 298% as supplied by
Purity [1]
vendors.

Synthetic Application: Intermediate in the Synthesis
of Substituted 1,2,4-Triazolo[4,3-a]pyridines

5-(2-Bromophenyl)-5-oxopentanenitrile has been utilized as a key intermediate in the synthesis
of novel substituted 1,2,4-triazolo[4,3-a]pyridines. These heterocyclic scaffolds are of significant
interest in drug discovery due to their diverse biological activities. The overall synthetic
workflow involves the reaction of 5-(2-Bromophenyl)-5-oxopentanenitrile with a suitable
hydrazine to form a hydrazone, which then undergoes cyclization to yield the triazolopyridine
core.

Experimental Protocol: Synthesis of 3-(4-(2-
bromophenyl)-4,5,6,7-tetrahydro-[1][2][3]triazolo[4,3-
a]pyridin-3-yl)propanenitrile

The following protocol details the reaction of 5-(2-Bromophenyl)-5-oxopentanenitrile with 2-
hydrazinopyridine to form the corresponding hydrazone, followed by intramolecular cyclization.

Materials:
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5-(2-Bromophenyl)-5-oxopentanenitrile

2-Hydrazinopyridine

Ethanol

Acetic Acid

Procedure:

A mixture of 5-(2-Bromophenyl)-5-oxopentanenitrile (1 equivalent) and 2-hydrazinopyridine
(1 equivalent) in ethanol is stirred.

¢ A catalytic amount of acetic acid is added to the mixture.

e The reaction mixture is heated at reflux for 4 hours.

e The reaction is monitored for the disappearance of starting materials.
e Upon completion, the solvent is removed under reduced pressure.

e The resulting residue is purified by column chromatography to yield the desired 3-(4-(2-
bromophenyl)-4,5,6,7-tetrahydro-[1][2][3]triazolo[4,3-a]pyridin-3-yl)propanenitrile.

This protocol is a generalized representation based on synthetic transformations of similar
compounds and may require optimization for specific laboratory conditions.

Logical Workflow for Synthesis

The synthesis of substituted 1,2,4-triazolo[4,3-a]pyridines from 5-(2-Bromophenyl)-5-
oxopentanenitrile follows a logical progression from starting materials to the final heterocyclic
product.
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Synthetic pathway from 5-(2-Bromophenyl)-5-oxopentanenitrile.

Conclusion

5-(2-Bromophenyl)-5-oxopentanenitrile is a valuable chemical intermediate, primarily utilized in
the construction of complex heterocyclic systems. Its application in the synthesis of substituted
1,2,4-triazolo[4,3-a]pyridines highlights its potential for generating molecules with diverse
biological activities, making it a compound of interest for researchers in medicinal chemistry
and drug development. Further exploration of its reactivity could unveil novel synthetic routes to
other important molecular scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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